N-((2-(furan-2-yl)pyridin-4-yl)methyl)-5-oxo-5-phenylpentanamide

• IUPAC Name: N-[[2-(furan-2-yl)pyridin-4-yl]methyl]-5-oxo-5-phenylpentanamide
• InChI: InChI=1S/C21H20N2O3/c24-19(17-6-2-1-3-7-17)8-4-10-21(25)23-15-16-11-12-22-18(14-16)20-9-5-13-26-20/h1-3,5-7,9,11-14H,4,8,10,15H2,(H,23,25)
• InChI Key: AHXIPPAPJBGCRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CCCC(=O)NCC2=CC(=NC=C2)C3=CC=CO3
• Molecular Formula: C21H20N2O3
• Molecular Weight: 348.4 g/mol
• CAS No.: 2034593-18-3

Description

Synthesis Analysis

While specific synthesis details for “N-((2-(furan-2-yl)pyridin-4-yl)methyl)-5-oxo-5-phenylpentanamide” are not available, similar compounds have been synthesized for various biological activities. For instance, a series of novel 2-(pyridin-2-yl) pyrimidine derivatives were designed, synthesized, and evaluated for their anti-fibrotic activities.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Research on compounds with similar structural features, such as heterocyclic compounds and amides, has shown significant promise in medicinal chemistry and drug design. For instance, the study of sesquiterpene pyridine alkaloids has highlighted their biological activities, which could be relevant for the design of new therapeutic agents. The unique combination of a furan ring and a pyridinyl moiety in the structure of N-((2-(furan-2-yl)pyridin-4-yl)methyl)-5-oxo-5-phenylpentanamide suggests potential for bioactivity modulation, which could be explored in drug discovery processes for various diseases (Cai et al., 2015).

Organic Synthesis and Chemical Biology

The structural components of this compound, such as the furan and pyridine rings, are common in synthetic chemistry for constructing complex molecules with potential biological activities. Studies on similar compounds have demonstrated their utility in synthesizing novel organic molecules, which could serve as lead compounds in drug development or as tools in chemical biology. For example, the synthesis of dihydropyridine derivatives from related chemical precursors has been associated with cardiovascular and other pharmacological properties (Joshi, 2015).

Antimicrobial and Antifungal Research

Compounds featuring pyridine and furan rings have been evaluated for their antimicrobial and antifungal activities. The incorporation of these heterocyclic systems into a single molecular framework could enhance the biological efficacy and spectrum of activity against various pathogens. Research on N-pyridyl-hydrazone derivatives, for example, has shown significant monoamine oxidase inhibitory activity, suggesting potential applications in neurodegenerative disease treatment (Turan-Zitouni et al., 2018).